Cas no 738606-24-1 ((R)-3-Amino-3-(4-cyanophenyl)propanoic acid)

• Product Name: (R)-3-Amino-3-(4-cyanophenyl)propanoic acid
• CAS No: 738606-24-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD04113665
• CID: 559929
• PubChem ID: 1491713
• Update Time: 2025-06-22

(R)-3-Amino-3-(4-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(4-cyanophenyl)propanoic acid
• (R)-3-Amino-3-(4-cyanophenyl)propionic acid
• (3R)-3-amino-3-(4-cyanophenyl)propanoic acid
• (R)-3-Amino-3-(4-cyanophenyl)-propionic acid
• Benzenepropanoic acid, b-amino-4-cyano-, (bR)-
• H-D-b-phe(4-CN)-OH
• (R)-3-AMINO-3-(4-CYANO-PHENYL)-PROPIONIC ACID
• (R)-beta-Amino-4-cyanohydrocinnamic acid
• AKOS006344926
• A866012
• CS-0157634
• (R)-3-Amino-3-(4-cyanophenyl)propanoicacid
• MFCD04113665
• DS-4104
• DTXSID20363442
• 738606-24-1
• SCHEMBL5720948

• MDL： MFCD04113665
• Inchi： 1S/C10H10N2O2/c11-6-7-1-3-8(4-2-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m1/s1
• InChI Key： JFPLLJRLBHIJPS-SECBINFHSA-N
• SMILES： OC(C[C@H](C1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.11000
• LogP: 1.73308
• Sensitiveness: Air Sensitive

Additional information on (R)-3-Amino-3-(4-cyanophenyl)propanoic acid

Introduction to (R)-3-Amino-3-(4-cyanophenyl)propanoic Acid (CAS No. 738606-24-1)

(R)-3-Amino-3-(4-cyanophenyl)propanoic acid, identified by its CAS number 738606-24-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids, featuring a chiral center that makes it a valuable building block for enantiomerically pure drugs. The presence of a cyano group on the phenyl ring and an amino group on the propanoic acid moiety contributes to its unique chemical properties, making it a subject of interest for synthetic chemists and medicinal biologists.

The structural configuration of (R)-3-Amino-3-(4-cyanophenyl)propanoic acid is critical in determining its biological activity. The enantiomeric purity of this compound is essential, as different stereoisomers can exhibit varying pharmacological effects. In recent years, advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound, which is crucial for developing novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of (R)-3-Amino-3-(4-cyanophenyl)propanoic acid is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility in creating peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

The cyano group in the phenyl ring of (R)-3-Amino-3-(4-cyanophenyl)propanoic acid plays a pivotal role in modulating its reactivity and interactions with biological targets. This functional group can participate in hydrogen bonding, π-stacking interactions, and other non-covalent interactions, which are essential for binding to proteins and enzymes. Such interactions are fundamental to the design of small-molecule drugs that can modulate protein function either by inhibiting or activating their activity.

In the realm of drug discovery, (R)-3-Amino-3-(4-cyanophenyl)propanoic acid has been utilized as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can effectively inhibit tumor growth and progression. The unique structural features of (R)-3-Amino-3-(4-cyanophenyl)propanoic acid make it an ideal candidate for such applications.

Recent studies have also highlighted the potential of (R)-3-Amino-3-(4-cyanophenyl)propanoic acid in developing treatments for neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been investigated in models of Alzheimer's disease and Parkinson's disease. These studies suggest that peptidomimetics derived from this compound could potentially mitigate neurodegenerative processes by modulating key neurotransmitter systems.

The synthesis of (R)-3-Amino-3-(4-cyanophenyl)propanoic acid involves sophisticated chemical methodologies that ensure high yield and enantiomeric purity. One common approach is based on asymmetric hydrogenation or resolution techniques, which allow for the selective formation or isolation of the desired enantiomer. These methods are critical in pharmaceutical manufacturing, where impurities can significantly affect the safety and efficacy of drug candidates.

Another important aspect of working with (R)-3-Amino-3-(4-cyanophenyl)propanoic acid is its stability under various conditions. The compound must be stored under appropriate conditions to prevent degradation, which could alter its chemical properties and biological activity. Researchers often use inert atmospheres or stabilizing agents to maintain its integrity during storage and handling.

The growing interest in (R)-3-Amino-3-(4-cyanophenyl)propanoic acid underscores its significance as a versatile building block in medicinal chemistry. As new synthetic strategies are developed and our understanding of biological pathways continues to expand, this compound is likely to play an even greater role in drug discovery and development.